Cas no 1094070-46-8 (6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine)

6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyrazine core with methyl and methylsulfanyl substituents at the 6- and 8-positions, respectively. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methylsulfanyl group enhances reactivity in nucleophilic substitution reactions, while the methyl group contributes to stability and lipophilicity. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in kinase inhibition and CNS-targeted therapeutics. The compound’s well-defined synthetic route and high purity further support its utility in medicinal chemistry and drug discovery applications.
6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine structure
1094070-46-8 structure
Product Name:6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine
CAS No:1094070-46-8
MF:C8H9N3S
MW:179.242159605026
MDL:MFCD17215754
CID:1027792
PubChem ID:56965750
Update Time:2025-10-29

6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine
    • 6-methyl-8-(methylthio)-Imidazo[1,2-a]pyrazine
    • 6-Methyl-8-(methylthio)imidazo[1,2-a]pyrazine
    • 6-methyl-8-methylsulfanylimidazo[1,2-a]pyrazine
    • 6-methyl-8-(methylsulfanyl)imidazo[1,2-a]pyrazine
    • FCH1135475
    • AX8167250
    • AB0034722
    • X8919
    • ST24029820
    • 6-Methyl-8-methylsulfanyl-imidazo[1 pound not2-a]pyrazine
    • SCHEMBL13155401
    • AKOS015920133
    • FS-3209
    • 1094070-46-8
    • A895049
    • DB-059906
    • MFCD17215754
    • CS-M3159
    • DTXSID50719231
    • DS-1226
    • 6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine
    • MDL: MFCD17215754
    • Inchi: 1S/C8H9N3S/c1-6-5-11-4-3-9-7(11)8(10-6)12-2/h3-5H,1-2H3
    • InChI Key: MUTMRESYFDVMHM-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=NC=CN2C=C(C)N=1

Computed Properties

  • Exact Mass: 179.05171847g/mol
  • Monoisotopic Mass: 179.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5
  • XLogP3: 1.9

6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine Pricemore >>

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Additional information on 6-Methyl-8-methylsulfanyl-imidazo1,2-apyrazine

6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine (CAS No. 1094070-46-8): A Comprehensive Overview

In the realm of heterocyclic chemistry, 6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine (CAS No. 1094070-46-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing trending topics such as drug discovery, bioactive molecules, and pharmaceutical intermediates.

The imidazo[1,2-a]pyrazine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and antiviral activity. The addition of a methylsulfanyl group at the 8-position and a methyl group at the 6-position enhances the compound's lipophilicity and metabolic stability, making it a candidate for further exploration in lead optimization.

Recent advancements in high-throughput screening have highlighted the role of 6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine in targeting protein-protein interactions, a hot topic in cancer research. Researchers are particularly intrigued by its potential to modulate signaling pathways, which aligns with the growing demand for precision medicine solutions.

From a synthetic perspective, the compound can be prepared via multicomponent reactions or palladium-catalyzed cross-coupling, methods frequently searched by chemists seeking green chemistry alternatives. Its scalable synthesis and high purity make it suitable for industrial applications.

Beyond pharmaceuticals, 6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine has garnered attention in material science, particularly in the design of organic semiconductors. Its electron-rich heterocycle contributes to charge transport properties, a key focus area for next-generation electronics.

Environmental and sustainability considerations are also driving interest in this compound. Its potential as a biodegradable intermediate aligns with the global push toward eco-friendly chemical processes, a topic frequently queried in academic and industrial forums.

In summary, 6-Methyl-8-methylsulfanyl-imidazo[1,2-a]pyrazine (CAS No. 1094070-46-8) exemplifies the convergence of structural innovation and multidisciplinary utility. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

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